4-(Methoxymethyl)-N-phenyl-1-(2-(thiophen-2-yl)ethyl)piperidin-4-amine
Overview
Description
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . A lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .Chemical Reactions Analysis
The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Future Directions
properties
CAS RN |
72996-73-7 |
|---|---|
Molecular Formula |
C19H26N2OS |
Molecular Weight |
330.5 g/mol |
IUPAC Name |
4-(methoxymethyl)-N-phenyl-1-(2-thiophen-2-ylethyl)piperidin-4-amine |
InChI |
InChI=1S/C19H26N2OS/c1-22-16-19(20-17-6-3-2-4-7-17)10-13-21(14-11-19)12-9-18-8-5-15-23-18/h2-8,15,20H,9-14,16H2,1H3 |
InChI Key |
UBUDUWLTRRWLSI-UHFFFAOYSA-N |
Canonical SMILES |
COCC1(CCN(CC1)CCC2=CC=CS2)NC3=CC=CC=C3 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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